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Compound of Interest

Compound Name: 9(11),12-Oleanadien-3-ol

Cat. No.: B1155275 Get Quote

An In-depth Technical Guide to 9(11),12-
Oleanadien-3-ol
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 9(11),12-Oleanadien-3-ol, a pentacyclic triterpenoid of the oleanane

class. This document is intended for researchers, scientists, and drug development

professionals interested in the therapeutic potential of this natural compound.

Physical and Chemical Properties
9(11),12-Oleanadien-3-ol is a complex organic molecule with a rigid pentacyclic structure. Its

physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of 9(11),12-
Oleanadien-3-ol
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Property Value Source

Molecular Formula C₃₀H₄₈O
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Molecular Weight 424.7 g/mol
--INVALID-LINK--[1], --

INVALID-LINK--[3]

CAS Number 94530-87-7 --INVALID-LINK--[2]

Appearance
White or cream-colored

powder
--INVALID-LINK--[2]

Melting Point

Not experimentally determined.

The related compound,

oleanolic acid, has a melting

point in the range of 306–313

°C.[4]

-

Boiling Point

Not experimentally determined.

Triterpenoids generally have

high boiling points, often above

200 °C at reduced pressure.

-

Solubility

Expected to be soluble in

nonpolar organic solvents and

poorly soluble in water.

General triterpenoid

characteristic

XLogP3-AA 8.9 --INVALID-LINK--[1]

Hydrogen Bond Donor Count 1 --INVALID-LINK--[1]

Hydrogen Bond Acceptor

Count
1 --INVALID-LINK--[1]

Topological Polar Surface Area 20.2 Å² --INVALID-LINK--[1]

Table 2: ¹H and ¹³C NMR Spectral Data of 9(11),12-
Oleanadien-3-ol (in CDCl₃)
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Position ¹³C (ppm)
¹H (ppm, multiplicity, J in
Hz)

1 38.7 1.00 (m), 1.65 (m)

2 27.3 1.60 (m)

3 79.0 3.22 (dd, 11.2, 5.2)

4 38.9 -

5 55.2 0.78 (dd, 11.6, 2.0)

6 18.3 1.50 (m)

7 33.0 1.45 (m), 1.55 (m)

8 41.9 -

9 150.0 -

10 37.0 -

11 116.4 5.48 (d, 5.6)

12 122.8 5.58 (d, 5.6)

13 145.1 -

14 42.1 -

15 26.1 1.68 (m), 1.05 (m)

16 28.1 1.95 (m), 1.25 (m)

17 35.9 -

18 48.9 2.00 (dd, 12.8, 4.0)

19 41.7 1.20 (m), 1.75 (m)

20 31.0 -

21 34.1 1.55 (m)

22 37.1 1.60 (m)

23 28.1 0.98 (s)
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24 15.4 0.75 (s)

25 16.8 0.82 (s)

26 18.7 0.94 (s)

27 25.9 1.14 (s)

28 28.7 0.88 (s)

29 33.2 0.89 (s)

30 23.6 0.91 (s)

Data adapted from a study that reassigned the NMR spectroscopic data of the compound

isolated from Jeffreycia zeylanica.[5]

Experimental Protocols
Isolation and Purification from Jeffreycia zeylanica
9(11),12-Oleanadien-3-ol has been successfully isolated from the hexanes extract of the

endemic Sri Lankan plant Jeffreycia zeylanica. The following is a generalized protocol based

on standard phytochemical methods for the isolation of triterpenoids.

1. Extraction:

Air-dried and powdered aerial parts of Jeffreycia zeylanica are subjected to extraction with a
non-polar solvent such as hexanes at room temperature.
The extraction is typically carried out for an extended period (e.g., 24-48 hours) with
continuous stirring.
The resulting extract is filtered and concentrated under reduced pressure to yield a crude
hexanes extract.

2. Fractionation (Optional):

The crude extract can be subjected to solvent-solvent partitioning to separate compounds
based on their polarity. For triterpenoids, a common scheme would be partitioning between
hexane and a more polar solvent like methanol.

3. Chromatographic Purification:
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Column Chromatography: The crude extract or a semi-purified fraction is subjected to
column chromatography over silica gel.
A gradient elution system is employed, starting with a non-polar solvent (e.g., hexane) and
gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate).
Fractions are collected and monitored by Thin Layer Chromatography (TLC).
Sephadex LH-20 Chromatography: Fractions containing the target compound are further
purified using a Sephadex LH-20 column with an appropriate solvent system (e.g., methanol
or chloroform/methanol mixtures) to remove pigments and other impurities.
Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain
the pure compound is achieved using preparative HPLC with a suitable column (e.g., C18)
and a mobile phase such as a methanol/water or acetonitrile/water gradient.

4. Characterization:

The structure of the isolated compound is confirmed by spectroscopic methods, including ¹H
NMR, ¹³C NMR, and Mass Spectrometry.

Click to download full resolution via product page

plant [label="Jeffreycia zeylanica (powdered)"]; extraction

[label="Hexane Extraction"]; crude [label="Crude Extract"]; column

[label="Silica Gel Column Chromatography"]; fractions

[label="Fractions"]; sephadex [label="Sephadex LH-20 Chromatography"];

hplc [label="Preparative HPLC"]; pure [label="Pure 9(11),12-

Oleanadien-3-ol"];

plant -> extraction; extraction -> crude; crude -> column; column ->

fractions; fractions -> sephadex; sephadex -> hplc; hplc -> pure; }

Caption: General workflow for the isolation and purification of 9(11),12-Oleanadien-3-ol.

Potential Synthesis Route
A plausible synthetic route to 9(11),12-Oleanadien-3-ol can be envisioned starting from the

more abundant oleanolic acid. This would involve the selective reduction of the carboxylic acid

and the introduction of the 9(11) double bond.

1. Protection of the 3-hydroxyl group:
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The 3-hydroxyl group of oleanolic acid is protected, for example, as an acetate ester, to
prevent its reaction in subsequent steps.

2. Reduction of the Carboxylic Acid:

The C-28 carboxylic acid is reduced to a primary alcohol using a suitable reducing agent like
lithium aluminum hydride (LiAlH₄).

3. Introduction of the 9(11)-double bond:

This can be a multi-step process. One possible approach involves the dehydration of an 11-
hydroxy intermediate, which could be formed from the 12-ene precursor. Alternatively,
methods involving allylic bromination followed by dehydrobromination could be explored.

4. Deprotection of the 3-hydroxyl group:

The protecting group on the 3-hydroxyl group is removed to yield 9(11),12-Oleanadien-3-ol.

Biological Activity and Signaling Pathways
9(11),12-Oleanadien-3-ol has demonstrated significant potential in promoting wound healing

and angiogenesis.[5] While the precise molecular mechanisms are still under investigation, the

known biological effects of this compound and related triterpenoids suggest the involvement of

key signaling pathways that regulate cell migration, proliferation, and the formation of new

blood vessels.

Wound Healing and Pro-angiogenic Effects
Cell Migration: The compound has been shown to enhance cell migration in scratch wound

assays, a crucial step in the wound healing process.[5]

Angiogenesis: It exhibits a significant pro-angiogenic response, as demonstrated in

chorioallantoic membrane (CAM) assays.[5] This indicates its ability to stimulate the

formation of new blood vessels, which is essential for tissue repair and regeneration.

Plausible Signaling Pathways
Based on its pro-angiogenic and wound healing properties, 9(11),12-Oleanadien-3-ol likely

modulates the following signaling pathways:
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1. Vascular Endothelial Growth Factor (VEGF) Signaling:

VEGF is a potent signaling protein that promotes angiogenesis. It is plausible that 9(11),12-
Oleanadien-3-ol upregulates the expression of VEGF, which then binds to its receptor
(VEGFR) on endothelial cells, initiating a downstream signaling cascade.

2. Mitogen-Activated Protein Kinase (MAPK) Pathway:

The MAPK pathway is a critical regulator of cell proliferation, differentiation, and migration.
Activation of the MAPK/ERK cascade is a common downstream event of VEGFR signaling
and is known to be involved in wound healing.

Click to download full resolution via product page

compound [label="9(11),12-Oleanadien-3-ol", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; cell [label="Target Cell (e.g., Endothelial

Cell)"]; receptor [label="Receptor"]; vegf [label="VEGF

Upregulation"]; vegfr [label="VEGFR"]; pi3k [label="PI3K"]; akt

[label="Akt"]; mapk [label="MAPK Cascade (Ras/Raf/MEK/ERK)"];

proliferation [label="Cell Proliferation", shape=ellipse,

fillcolor="#FBBC05", fontcolor="#202124"]; migration [label="Cell

Migration", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

angiogenesis [label="Angiogenesis", shape=ellipse,

fillcolor="#EA4335", fontcolor="#FFFFFF"];

compound -> cell; cell -> receptor; receptor -> vegf; vegf -> vegfr

[label="binds"]; vegfr -> pi3k; vegfr -> mapk; pi3k -> akt; akt ->

proliferation; mapk -> proliferation; mapk -> migration; proliferation

-> angiogenesis; migration -> angiogenesis; }

Caption: Plausible signaling pathway for the pro-angiogenic effects of 9(11),12-Oleanadien-3-
ol.

Conclusion
9(11),12-Oleanadien-3-ol is a promising natural product with demonstrated biological activities

relevant to tissue repair and regeneration. Further research is warranted to fully elucidate its
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mechanism of action and to explore its therapeutic potential in wound healing and other

angiogenesis-dependent conditions. The information provided in this technical guide serves as

a valuable resource for scientists and researchers in the field of natural product chemistry and

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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